Cas no 2416230-40-3 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid
• CAS No: 2416230-40-3
• MF: C₂₁H₁₉N₃O₄S
• MW: 409.458263635635
• MDL: MFCD32667502
• CID: 5356952
• PubChem ID: 146155247
• Update Time: 2025-07-18

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-1,3,4-thiadiazol-2-yl]propanoic acid
• Z4429019259
• 3-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3,4-thiadiazol-2-yl}propanoic acid
• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid

• MDL： MFCD32667502
• Inchi： 1S/C21H19N3O4S/c25-20(26)10-9-18-23-24-19(29-18)11-22-21(27)28-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,22,27)(H,25,26)
• InChI Key： NNDGEGQJRZJDCF-UHFFFAOYSA-N
• SMILES： S1C(CCC(=O)O)=NN=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 570
• XLogP3: 2.8
• Topological Polar Surface Area: 130

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid

Introduction to 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic Acid (CAS No. 2416230-40-3)

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid, identified by its CAS number 2416230-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of a thiadiazole core, which is well-documented for its versatile biological activities. The structural features of this molecule, particularly the incorporation of a 9H-fluoren-9-ylmethoxycarbonyl group and a propanoic acid moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The thiadiazole ring system is a prominent scaffold in drug discovery due to its ability to modulate various biological pathways. Thiadiazoles are known for their antimicrobial, anti-inflammatory, and antiviral properties, making them valuable candidates for therapeutic intervention. In the case of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid, the presence of the fluorenylmethoxycarbonyl (Fmoc) group enhances its stability and reactivity, facilitating further chemical modifications and derivatization. This attribute is particularly advantageous in the synthesis of peptidomimetics and other complex biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. The thiadiazole moiety is predicted to interact favorably with enzymes and receptors involved in metabolic pathways, while the propanoic acid side chain provides a suitable pharmacophore for further functionalization. These insights have guided the design of novel derivatives with enhanced pharmacological profiles.

In vitro studies have demonstrated that 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid exhibits promising activity against various disease-related targets. Notably, research has shown its potential in inhibiting key enzymes involved in cancer cell proliferation and angiogenesis. The fluorenylmethoxycarbonyl group has been shown to enhance the solubility and bioavailability of the compound, which is crucial for its therapeutic efficacy. Furthermore, the thiadiazole core has been linked to anti-inflammatory effects, suggesting that this compound may have applications in treating chronic inflammatory diseases.

The synthesis of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid involves a multi-step process that requires precise control over reaction conditions. The introduction of the Fmoc group necessitates anhydrous conditions and careful handling to prevent hydrolysis. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These methodologies highlight the importance of modern synthetic strategies in accessing structurally intricate compounds like this one.

The pharmacokinetic properties of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3,4-thiadiazol-2-yl}propanoic acid are under active investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics are favorable for developing it into a viable therapeutic agent. Additionally, studies on its metabolic stability have provided insights into potential degradation pathways, which can be leveraged to optimize its pharmacological profile.

The role of thiadiazoles in drug development continues to expand with each passing year. Researchers are increasingly recognizing their potential as lead compounds for treating a wide range of diseases. The unique structural features of 3-{5-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methyl}-1,3,4-thiadiazol)-2-y]propanoic acid make it an attractive candidate for further exploration in this context. Its ability to interact with multiple biological targets suggests that it may be developed into a multi-target drug with broad therapeutic applications.

The future direction of research on 3-{5-{((9H-fluorenine)-y lmethoxycarbonyl)amino)methyl}-1 ,34 -thiadiazol -2 -y] propanoic acid will likely focus on optimizing its pharmacological properties through structure-based drug design. Computational modeling will play a crucial role in identifying key residues on target proteins that can be modulated by this compound. Additionally , preclinical studies will be conducted to evaluate its safety profile and efficacy in animal models . These efforts are expected to pave the way for clinical trials and eventual therapeutic use.

In conclusion , 3 -{5 -{(( 9 H -fluorene - y lmethoxy carb o n y l ) amino ) methyl } -1 ,34 -th i ad ia z ol -2 -y l } pro p an o i c ac i d ( C A S N o .2416230 -40 -3 ) i s a promis ing compoun d wi th u nique st ructural feat ures an d p ot en tial bi ological act ivitie s . Its synthesis , pharma cokinetic p ropertie s , an d pre limin ary pharma cologica l data su ggest tha t i t i s w orthy o f furthe r inve stigation i n both basic an d appl ied re sea rch . As our understanding o f molecular intera ctions e xpands , compoun ds like thi s are poised to play a significant role i n next-g ene ration dr ug dev elopment strate gies .